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Compound of Interest

Compound Name: RI-962

Cat. No.: B15581823

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of RI-962, a potent and selective receptor-interacting protein kinase 1 (RIPK1)

inhibitor. In the absence of a comprehensive Safety Data Sheet (SDS) for this specific

compound, the following guidelines are based on best practices for handling potent, research-

grade kinase inhibitors and available product information.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment is mandatory to prevent skin

contact, eye exposure, and inhalation of RI-962. The required PPE varies depending on the

specific laboratory operation being performed.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator. - Gloves: Double-gloving with

nitrile gloves is required. Change gloves

immediately if contaminated. - Eye Protection:

Chemical splash goggles. - Body Protection:

Disposable lab coat.

Solution Preparation and Handling

- Gloves: Double-gloving with nitrile gloves. -

Eye Protection: Chemical splash goggles. -

Body Protection: Standard lab coat.

Cell Culture and In Vitro/In Vivo Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Body Protection:

Standard lab coat.

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber

gloves. - Eye Protection: Chemical splash

goggles. - Body Protection: Standard lab coat.

Operational Plan: Step-by-Step Guidance
A clear and structured operational plan is essential for the safe handling and use of RI-962.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage.

Inventory: Log the receipt date, quantity, and storage location in the laboratory's chemical

inventory.

Storage: Store RI-962 in a tightly sealed container in a dry, well-ventilated area.

Recommended storage temperatures are:

Solid Powder: -20°C for up to 12 months or 4°C for up to 6 months.

In Solvent: -80°C for up to 6 months or -20°C for up to 1 month.
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Handling and Experimental Use
Designated Area: All work with RI-962, especially with the solid form and concentrated

solutions, must be conducted in a designated and clearly marked area, such as a certified

chemical fume hood.

Avoid Contamination: Use dedicated spatulas, glassware, and other laboratory equipment. If

dedicated equipment is not feasible, thoroughly decontaminate all items after use.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even when gloves have been worn. Do not eat, drink, or smoke in areas where

RI-962 is handled.

Disposal Plan
Proper disposal of RI-962 and any contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation: All waste materials contaminated with RI-962, including unused

compound, solutions, contaminated PPE, and labware, must be segregated from general

laboratory waste.

Waste Collection:

Solid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste

container.

Contaminated Sharps: Dispose of in a puncture-resistant sharps container that is clearly

labeled for hazardous chemical waste.

Final Disposal: Dispose of all RI-962 waste in accordance with local, state, and federal

regulations for hazardous chemical waste. Consult your institution's Environmental Health

and Safety (EHS) department for specific guidance.
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Experimental Workflow for Handling RI-962
The following diagram outlines the logical workflow for the safe handling, use, and disposal of

RI-962 in a laboratory setting.
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Caption: Workflow for the safe handling of RI-962.
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To cite this document: BenchChem. [Essential Safety and Handling Guidelines for RI-962].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581823/docs#essential-safety-and-handling-
guidelines-for-ri-962]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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